1-(3-fluoro-2-methylphenyl)-3-(2-((2-methyl-6-(1H-pyrrol-1-yl)pyrimidin-4-yl)amino)ethyl)urea

• IUPAC Name: 1-(3-fluoro-2-methylphenyl)-3-[2-[(2-methyl-6-pyrrol-1-ylpyrimidin-4-yl)amino]ethyl]urea
• InChI: InChI=1S/C19H21FN6O/c1-13-15(20)6-5-7-16(13)25-19(27)22-9-8-21-17-12-18(24-14(2)23-17)26-10-3-4-11-26/h3-7,10-12H,8-9H2,1-2H3,(H,21,23,24)(H2,22,25,27)
• InChI Key: LBDXSEZDINFWKG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1F)NC(=O)NCCNC2=CC(=NC(=N2)C)N3C=CC=C3
• Molecular Formula: C19H21FN6O
• Molecular Weight: 368.4 g/mol
• CAS No.: 1421467-79-9

Description

Table 1: Structural Features of Pyrimidine-Urea Hybrids

Compound	Core Structure	Key Modifications
1-(3-fluoro-2-methylphenyl)-3-(2-((2-methyl-6-(1H-pyrrol-1-yl)pyrimidin-4-yl)amino)ethyl)urea	Pyrimidine + urea + ethylamino linker	- 3-Fluoro-2-methylphenyl group - 1H-pyrrol-1-yl substituent on pyrimidine
N-(4-fluoro-2-methylphenyl)-2-({4-oxo-3-[2-(thiophen-2-yl)ethyl]...}acetamide	Thienopyrimidine + acetamide	- Thiophene substitution - Sulfur-containing heterocycle
6-[1-(5-fluoro-2-methylphenyl)-5-methyl-1H-pyrazol-3-yl]-7-methyl...	Thiazolopyrimidinone + pyrazole	- Pyrazole ring fusion - Piperidinyl ketone

The target compound distinguishes itself through:

• Fluorine and methyl substituents on the phenyl ring, which enhance lipophilicity and metabolic stability.
• 1H-pyrrol-1-yl group on the pyrimidine, introducing conformational flexibility and potential for π-π stacking interactions.
• Ethylamino linker , which bridges the urea and pyrimidine moieties while allowing rotational freedom for target binding.

Biological Activity

The compound 1-(3-fluoro-2-methylphenyl)-3-(2-((2-methyl-6-(1H-pyrrol-1-yl)pyrimidin-4-yl)amino)ethyl)urea , with a CAS number of 1421467-79-9 , has garnered attention for its potential biological activities, particularly in the context of cancer therapeutics. This article delves into its biological activity, focusing on its mechanism of action, efficacy in various models, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{19}H_{21}FN_{6}O$ with a molecular weight of 368.4 g/mol . The structure includes a urea moiety and a pyrimidine ring, which are critical for its biological activity.

Property	Value
Molecular Formula	C₁₉H₂₁FN₆O
Molecular Weight	368.4 g/mol
CAS Number	1421467-79-9

The compound primarily functions as an inhibitor targeting specific kinases involved in cell proliferation and survival pathways. Notably, it has shown activity against the FLT3 kinase, which is often mutated in acute myeloid leukemia (AML). Inhibition of FLT3 leads to reduced phosphorylation of downstream signaling proteins such as STAT5 , ERK , and AKT , ultimately resulting in cell cycle arrest and apoptosis in cancer cells.

Antiproliferative Effects

Research indicates that this compound exhibits significant antiproliferative effects against various cancer cell lines, particularly those expressing mutant FLT3. For instance:

• In vitro studies demonstrated that the compound inhibited the growth of FLT3-ITD AML cell lines (MOLM-13, MV4-11) with IC50 values in the low micromolar range.
• In vivo studies using xenograft models showed a tumor growth inhibition rate of approximately 67% at higher doses, suggesting promising therapeutic potential.

Induction of Apoptosis

The compound has been shown to induce apoptosis through several mechanisms:

• Activation of intrinsic apoptotic pathways.
• Increased levels of reactive oxygen species (ROS), leading to oxidative stress in cancer cells.
• Downregulation of anti-apoptotic proteins such as BCL-2.

Study 1: Efficacy in AML Models

A study published in MDPI highlighted the effectiveness of this compound against AML models, noting that it caused G0/G1 phase arrest in cell cycles and significantly reduced viability in FLT3-mutated cells compared to wild-type cells. The study emphasized its selectivity for cancerous cells over normal cells, indicating a favorable therapeutic index.

Study 2: Kinase Profiling

Another investigation focused on kinase profiling revealed that the compound inhibited not only FLT3 but also other kinases such as JAK2 and JAK3. This broad-spectrum activity may contribute to its efficacy against various leukemic subtypes.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound is structurally analogous to several urea-based derivatives. Below is a detailed comparison based on available evidence and structural analysis:

Structural Analogues and Key Differences

Compound A: 1-(3-Chlorophenyl)-3-(4-{[4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-yl]amino}phenyl)urea

• Differences: Phenyl Substituent: Chlorine (vs. fluorine and methyl in the target compound). Chlorine increases lipophilicity but may reduce metabolic stability compared to fluorine. Pyrimidine Substituents: Positions 4 and 6 are substituted with methyl and pyrrolidinyl groups (vs. positions 2 and 6 in the target compound). Linker: A phenyl group connects the urea to the pyrimidine (vs. an ethylamino linker in the target compound). The ethylamino group may confer greater conformational flexibility.

Compound B : 2-(4-Phenyl-1H-1,2,3,4-tetrahydro-1,1,3,3-tetramethylnaphtho[1,2-a]pyrimidin-6-yl)-N,N,N-trimethyl-1-(2-oxoethyl)urea

• Differences: Core Structure: A naphtho-pyrimidine fused ring system (vs. a simple pyrimidine). Substituents: Tetramethyl and trimethylurea groups (vs. methyl and pyrrole). These bulky groups may hinder target binding but improve plasma protein binding. Functional Groups: A ketone-containing ethyl chain (vs. ethylamino linker). The ketone introduces polarity but may increase susceptibility to metabolic oxidation.

Physicochemical and Pharmacokinetic Properties

Property	Target Compound	Compound A	Compound B
Molecular Weight	~400 g/mol (estimated)	~420 g/mol (estimated)	~550 g/mol (estimated)
LogP	~3.5 (predicted)	~4.0 (predicted)	~5.2 (predicted)
Hydrogen Bond Donors	3 (urea NH, ethylamino NH)	2 (urea NH)	1 (urea NH)
Key Functional Groups	Fluorophenyl, pyrrole-pyrimidine	Chlorophenyl, pyrrolidinyl-pyrimidine	Naphthopyrimidine, trimethylurea

• Lipophilicity : The target compound’s fluorine and methyl groups balance lipophilicity better than Compound A’s chlorine. Compound B’s fused ring system significantly increases LogP.
• Solubility: The ethylamino linker in the target compound may improve aqueous solubility compared to Compound A’s rigid phenyl linker. Compound B’s bulkiness likely reduces solubility.
• Metabolic Stability : Fluorine in the target compound resists oxidative metabolism better than chlorine in Compound A. Compound B’s ketone group is a metabolic hotspot.